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Compound of Interest

Compound Name: TES-991

Cat. No.: B2989993 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of TES-991 in aqueous solutions.

Below you will find troubleshooting advice, frequently asked questions (FAQs), detailed

experimental protocols, and relevant pathway diagrams to support your research.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of TES-991 in aqueous solutions?

A1: TES-991 is practically insoluble in water, with a reported solubility of less than 0.1 mg/mL.

[1][2] Direct dissolution in aqueous buffers is not recommended and will likely result in

precipitation or an incomplete solution.

Q2: What is the recommended solvent for preparing TES-991 stock solutions?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

TES-991. It exhibits high solubility in DMSO, with reported values of 62.5 mg/mL (158.85 mM)

and 125 mg/mL (317.70 mM).[1][2]

Q3: My TES-991 is not fully dissolving in DMSO. What should I do?

A3: If you encounter difficulty dissolving TES-991 in DMSO, gentle warming and sonication can

be employed. Heat the solution to 37°C and use an ultrasonic bath to facilitate dissolution.[1]

Ensure the solution is clear before use.
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Q4: How should I store my TES-991 stock solution?

A4: Aliquot your TES-991 stock solution into single-use vials to avoid repeated freeze-thaw

cycles. For long-term storage, it is recommended to store the stock solution at -80°C (stable for

up to 2 years) or -20°C (stable for up to 1 year).[3]

Q5: Can I prepare a working solution of TES-991 in cell culture media?

A5: Yes, but it is critical to first prepare a high-concentration stock solution in DMSO. The final

concentration of DMSO in your cell culture media should be kept low (typically <0.5%) to avoid

solvent-induced cytotoxicity. The DMSO stock solution should be diluted serially in the aqueous

medium to the final desired concentration. Direct addition of a large volume of DMSO stock to

the aqueous medium can cause the compound to precipitate.
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Issue Possible Cause Recommended Solution

Precipitation upon dilution in

aqueous buffer or media

The aqueous solubility limit of

TES-991 has been exceeded.

- Increase the initial

concentration of your DMSO

stock solution to minimize the

volume added to the aqueous

solution.- Perform a stepwise

dilution of the DMSO stock into

the aqueous solution while

vortexing.- Consider using a

surfactant like Tween-80 or a

co-solvent such as PEG300 in

your final formulation,

especially for in vivo studies.[3]

Cloudy or hazy solution after

dissolving in DMSO
Incomplete dissolution.

- Gently warm the solution to

37°C.[1]- Use an ultrasonic

bath to aid dissolution.[1][2]-

Ensure your DMSO is of high

purity and anhydrous.

Compound crashes out of

solution over time

The solution is supersaturated

or unstable at the storage

temperature.

- Store aliquots at -80°C to

maintain stability.[3]- Avoid

repeated freeze-thaw cycles.

[1]- Before use, ensure the

thawed aliquot is at room

temperature and the

compound is fully redissolved.

Quantitative Solubility Data

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Reference

Water < 0.1 Insoluble [1][2]

DMSO 62.5 158.85 [1]

DMSO 125 317.70 [2]
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Molecular Weight of TES-991: 393.45 g/mol [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM TES-991 Stock
Solution in DMSO
Materials:

TES-991 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Water bath set to 37°C (optional)

Methodology:

Calculate the required mass of TES-991 for your desired volume of 10 mM stock solution

(Mass = 0.01 mol/L * 393.45 g/mol * Volume in L).

Weigh the calculated amount of TES-991 powder and place it in a sterile microcentrifuge

tube.

Add the corresponding volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly for 1-2 minutes.

If the compound is not fully dissolved, place the tube in a 37°C water bath for 5-10 minutes.

Following warming, vortex the solution again. If needed, place the tube in an ultrasonic bath

for 5-10 minutes until the solution is clear.

Once fully dissolved, aliquot the stock solution into single-use, light-protected tubes.
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Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Preparation of an In Vivo Formulation
This protocol is adapted from established methods for administering poorly soluble

compounds.[3]

Materials:

TES-991 stock solution in DMSO (e.g., 20.8 mg/mL)

PEG300

Tween-80

Sterile Saline (0.9% NaCl)

Methodology:

Begin with a pre-dissolved stock solution of TES-991 in DMSO.

To prepare a 1 mL working solution as an example:

Take 100 µL of the 20.8 mg/mL TES-991 DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until the solution is clear.

Add 450 µL of sterile saline to reach a final volume of 1 mL. Mix thoroughly.

This protocol yields a clear solution with a TES-991 concentration of approximately 2.08

mg/mL.[3] The final vehicle composition is 10% DMSO, 40% PEG300, 5% Tween-80, and

45% Saline.

Always prepare this formulation fresh before use.
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De Novo NAD+ Synthesis Pathway

Mechanism of TES-991 Action

Tryptophan α-amino-β-carboxymuconate-ε-semialdehyde

ACMSD

Quinolinic Acid
Spontaneous

NAD+ SIRT1 Activation
Increased Levels

TES-991
Inhibition (IC50 = 3 nM)

Enhanced Mitochondrial Function

Click to download full resolution via product page

Caption: TES-991 inhibits ACMSD, increasing NAD+ levels and activating SIRT1.
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Stock Solution Preparation

Working Solution Dilution (Aqueous)

Weigh TES-991

Add Anhydrous DMSO

Vortex

Optional: Warm to 37°C & Sonicate

Aliquot & Store at -80°C

Thaw Stock Solution

For Immediate Use

Serially Dilute in Aqueous Buffer/Media

Vortex Between Dilutions

Final Concentration (DMSO < 0.5%)

Click to download full resolution via product page

Caption: Workflow for preparing TES-991 stock and working solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b2989993?utm_src=pdf-body-img
https://www.benchchem.com/product/b2989993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2989993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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